N-[(5-cyclopropylpyridin-3-yl)methyl]-5-fluoropyridine-3-carboxamide

• IUPAC Name: N-[(5-cyclopropylpyridin-3-yl)methyl]-5-fluoropyridine-3-carboxamide
• InChI: InChI=1S/C15H14FN3O/c16-14-4-13(8-18-9-14)15(20)19-6-10-3-12(7-17-5-10)11-1-2-11/h3-5,7-9,11H,1-2,6H2,(H,19,20)
• InChI Key: DPUXHVDQWOPUFP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CN=CC(=C2)CNC(=O)C3=CC(=CN=C3)F
• Molecular Formula: C15H14FN3O
• Molecular Weight: 271.29 g/mol

Description

N-[(5-cyclopropylpyridin-3-yl)methyl]-5-fluoropyridine-3-carboxamide, commonly referred to as 5-FPCA, is a synthetic compound with a variety of uses in scientific research. It is a small molecule with a molecular weight of 314.3 g/mol, and its structure consists of an amide group and a fluoropyridine. 5-FPCA has been used in a variety of scientific research applications, including as a tool to study the mechanism of action of drugs, as a biomarker for certain diseases, and as a potential therapeutic agent.

Scientific Research Applications

5-FPCA has been used in a variety of scientific research applications. It has been used as a tool to study the mechanism of action of drugs, as a biomarker for certain diseases, and as a potential therapeutic agent. For example, 5-FPCA has been used to study the mechanisms of action of anticonvulsants, such as phenytoin and carbamazepine, and to identify biomarkers for Alzheimer’s disease and Parkinson’s disease. Additionally, 5-FPCA has been studied as a potential therapeutic agent for the treatment of certain types of cancer, such as breast cancer and prostate cancer.

Mechanism of Action

The mechanism of action of 5-FPCA is not fully understood. However, it is thought to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and cyclin-dependent kinase-2 (CDK-2). Additionally, 5-FPCA has been shown to inhibit the activity of certain transcription factors, such as NF-κB and AP-1, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects
5-FPCA has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 5-FPCA can inhibit the activity of certain enzymes, such as COX-2 and CDK-2, and can inhibit the activity of certain transcription factors, such as NF-κB and AP-1. Additionally, 5-FPCA has been shown to have anti-inflammatory and anti-oxidant effects in vitro. In vivo studies have also shown that 5-FPCA can reduce inflammation and oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

The use of 5-FPCA in laboratory experiments has several advantages. First, it is relatively easy to synthesize and is readily available. Second, it is relatively inexpensive compared to other compounds used in research. Additionally, it is stable and has a low solubility, which makes it easy to handle and store.
However, there are several limitations to the use of 5-FPCA in laboratory experiments. First, it is not very water soluble, which can limit its use in certain types of experiments. Second, it is not very stable in the presence of light, which can limit its use in certain types of experiments. Additionally, it has a relatively short half-life, which can limit its use in certain types of experiments.

Future Directions

There are several potential future directions for research on 5-FPCA. First, further research is needed to better understand its mechanism of action and its biochemical and physiological effects. Second, further research is needed to optimize its synthesis and to develop more efficient and cost-effective methods for its production. Third, further research is needed to explore its potential therapeutic applications, such as its use in the treatment of certain types of cancer. Fourth, further research is needed to explore its potential applications as a biomarker for certain diseases. Finally, further research is needed to explore its potential applications in other areas, such as drug delivery and agricultural applications.

Synthesis Methods

5-FPCA is synthesized via a two-step process. The first step involves the reaction of 5-fluoropyridine-3-carboxylic acid and cyclopropylmethyl bromide in the presence of a base, such as sodium hydroxide or potassium carbonate, to form the cyclopropylmethyl ester of 5-fluoropyridine-3-carboxylic acid. The second step involves the reaction of this ester with an amine, such as aniline, to form 5-FPCA.